6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-(6-chloroimidazo[1,2-a]pyridin-2-yl)-4-methyl-1,2,5-oxadiazole
• InChI: InChI=1S/C10H7ClN4O/c1-6-10(14-16-13-6)8-5-15-4-7(11)2-3-9(15)12-8/h2-5H,1H3
• InChI Key: GMLHKGIXBFOKME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C10H7ClN4O
• Molecular Weight: 234.64 g/mol

Description

6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of imidazopyridines and has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research.

Mechanism of Action

The mechanism of action of 6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine is not fully understood. However, several studies have suggested that it may act through the inhibition of specific enzymes or receptors in the body. It has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways that regulate cell growth and division. It has also been shown to bind to specific receptors in the brain, which are involved in the regulation of neurotransmitter release and synaptic transmission.
Biochemical and Physiological Effects:
6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of specific kinases involved in cell signaling pathways. It has also been shown to have neuroprotective effects in animal models of neurological disorders and to improve cognitive function in healthy animals. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its properties can be modified to suit specific research needs. It has also been extensively studied, and its potential applications in various fields of scientific research have been well documented. However, its limitations include its potential toxicity, which may limit its use in certain experiments, and the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the research on 6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine. One potential direction is the development of new drugs based on this compound for the treatment of cancer, neurological disorders, and infectious diseases. Another potential direction is the investigation of its effects on specific signaling pathways and receptors in the body, which may lead to the discovery of new therapeutic targets. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine is a synthetic compound that has gained significant attention in scientific research. Its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research, have been extensively studied. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications in scientific research.

Synthesis Methods

The synthesis of 6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine involves the reaction of 6-chloroimidazo[1,2-a]pyridine with 4-methyl-1,2,5-oxadiazol-3-amine in the presence of a suitable catalyst. The reaction is carried out under specific conditions to obtain the desired product in good yield and purity. The synthesis method has been optimized by several researchers, and various modifications have been made to improve the efficiency and yield of the reaction.

Scientific Research Applications

6-chloro-2-(4-methyl-1,2,5-oxadiazol-3-yl)imidazo[1,2-a]pyridine has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential lead compound for the development of new drugs for the treatment of cancer, neurological disorders, and infectious diseases. In neuropharmacology, it has been studied for its effects on the central nervous system and its potential as a therapeutic agent for the treatment of various neurological disorders. In cancer research, it has been studied for its potential as an anticancer agent and its ability to induce apoptosis in cancer cells.